Cas no 1598935-70-6 (5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1598935-70-6
• MF: C₇H₉F₂N₃O₂
• MW: 205.162068128586
• CID: 5925163
• PubChem ID: 102644489
• Update Time: 2025-05-25

5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1-propan-2-yltriazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-1-(1-methylethyl)-
• 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1598935-70-6
• EN300-1277933
• 5-(Difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylicacid

• Inchi： 1S/C7H9F2N3O2/c1-3(2)12-5(6(8)9)4(7(13)14)10-11-12/h3,6H,1-2H3,(H,13,14)
• InChI Key： DVJBIWGQOOQILP-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(F)F)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 205.06628286g/mol
• Monoisotopic Mass: 205.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±52.0 °C(Predicted)
• pka: 3.01±0.50(Predicted)

Additional information on 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1598935-70-6)

The compound 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1598935-70-6) is a highly specialized heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 1,2,3-triazole core, make it a valuable building block for drug discovery and material science applications. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while addressing common queries from researchers and industry professionals.

From a structural perspective, the presence of the difluoromethyl moiety in 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid enhances its metabolic stability and lipophilicity, properties that are crucial for bioavailability in pharmaceutical contexts. The 1,2,3-triazole ring, known for its robust hydrogen bonding capacity and dipole moment, contributes to the compound's ability to interact with biological targets. These features align with current trends in fluorinated drug development, where researchers are actively exploring fluorine-containing compounds for improved therapeutic efficacy.

The synthesis of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic transformations, including click chemistry approaches for triazole formation and subsequent carboxylation. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of producing such fluorinated heterocycles, addressing common challenges in scalability and yield optimization. These developments respond to growing industry demands for sustainable synthetic methodologies and green chemistry solutions.

In pharmaceutical applications, this compound serves as a privileged scaffold for designing enzyme inhibitors and receptor modulators. The carboxylic acid functionality allows for straightforward derivatization into amides or esters, while the triazole core offers opportunities for structure-activity relationship (SAR) studies. Researchers investigating antimicrobial agents and anti-inflammatory compounds have shown particular interest in derivatives of this molecule, given the known bioactivity of similar triazole-containing structures.

The agrochemical sector has also recognized the potential of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid as a precursor for developing novel crop protection agents. Fluorinated compounds often demonstrate enhanced pesticidal activity and environmental persistence, making them valuable in addressing modern agricultural challenges. However, the development of such compounds must balance efficacy with environmental safety considerations, a topic of increasing importance in regulatory discussions.

Analytical characterization of this compound presents specific challenges and opportunities. The difluoromethyl group gives distinctive signals in 19F NMR spectroscopy, while the triazole proton appears characteristically downfield in 1H NMR spectra. Advanced techniques like LC-MS and X-ray crystallography are often employed to confirm structure and purity, especially given the compound's potential as a reference standard in pharmaceutical quality control.

From a commercial perspective, the availability of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid remains limited to specialized chemical suppliers, reflecting its status as a research-grade compound rather than a bulk commodity. Pricing and availability often depend on synthesis scale and purity requirements, with custom synthesis services becoming increasingly important for researchers requiring specific isotopic labeling or derivative forms.

Future research directions for this compound class may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The combination of fluorine atoms and nitrogen-rich heterocycles offers interesting possibilities for materials with unique electronic properties. Additionally, the growing field of bioconjugation chemistry might utilize derivatives of this molecule for labeling applications or prodrug development.

Safety considerations for handling 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid follow standard laboratory protocols for carboxylic acids and fluorinated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation controls are recommended during manipulation, particularly when working with powdered forms that may present inhalation risks.

In conclusion, 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents an intriguing case study in modern medicinal chemistry and material science. Its structural features address multiple current research priorities, from fluorine incorporation strategies to heterocyclic diversity in drug design. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound and its derivatives will likely continue to attract research interest across multiple disciplines.